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Compound of Interest

Compound Name: 4-Propylcyclohexanone

Cat. No.: B1345700 Get Quote

Essential Safety and Handling Guide for 4-
Propylcyclohexanone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Propylcyclohexanone in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

minimize exposure risks.

Chemical Identifier:

Name 4-Propylcyclohexanone

CAS Number 40649-36-3

Molecular Formula C₉H₁₆O

Molecular Weight 140.22 g/mol

Hazard Summary and GHS Classification
4-Propylcyclohexanone is classified with the following hazards:
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin Irritation

(Category 2)
GHS07 Warning

H315: Causes skin

irritation.[1][2][3][4]

Skin Sensitization

(Category 1B)
GHS07 Warning

H317: May cause an

allergic skin reaction.

[1][2][3]

Hazardous to the

Aquatic Environment

(Chronic 3)

None None

H412: Harmful to

aquatic life with long

lasting effects.[1][2][3]

[4]

Physicochemical Properties:

Property Value

Appearance Liquid

Boiling Point 219 °C at 1013 hPa

Flash Point 86 °C (closed cup)[1][2]

Density 0.907 g/cm³ at 20 °C[3]

Vapor Pressure 0.23 hPa at 20 °C[1]

Solubility in Water 1.96 g/L[1]

Autoignition Temperature 320 °C[1]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4-Propylcyclohexanone:
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PPE Category Specification

Hand Protection

Butyl rubber or Polyvinyl alcohol (PVA) gloves

are recommended for handling ketones. Nitrile

gloves may offer limited splash protection but

are not suitable for prolonged contact. Always

consult the glove manufacturer's resistance

chart.[2]

Eye Protection Chemical safety goggles or a face shield.[2]

Skin and Body Protection

A lab coat must be worn. For larger quantities or

in case of potential splashing, a chemical-

resistant apron is recommended.

Respiratory Protection

Use in a well-ventilated area or a chemical fume

hood. If ventilation is inadequate, a respirator

with an ABEK (EN 14387) type filter is

recommended.[2]

Operational Procedures
1. Preparation and Weighing:

Before handling, ensure that an emergency eyewash station and safety shower are

accessible.

Conduct all weighing and handling operations within a certified chemical fume hood to

minimize inhalation exposure.

Prepare all necessary equipment (spatulas, weigh boats, containers) in the fume hood

before opening the 4-Propylcyclohexanone container.

When weighing, carefully pour the liquid to avoid splashing. Use a pipette for transferring

small volumes.

2. Solution Preparation:

Slowly add 4-Propylcyclohexanone to the solvent to prevent splashing.
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Ensure the container is appropriately labeled with the chemical name, concentration, and

hazard pictograms.

3. Post-Handling:

Thoroughly wash hands with soap and water after handling, even if gloves were worn.[3]

Clean all contaminated surfaces with an appropriate solvent and then with soap and water.

Dispose of all contaminated disposable materials as hazardous waste.

First Aid Measures
Exposure Route Procedure

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation or

a rash occurs, seek medical attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention if

symptoms persist.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill and Disposal Plan
Spill Response:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.esafetysupplies.com/blogs/news/the-complete-guide-to-chemical-resistant-gloves-materials-and-applications-1
https://www.esafetysupplies.com/blogs/news/the-complete-guide-to-chemical-resistant-gloves-materials-and-applications-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evacuate and Ventilate: Immediately evacuate the area and ensure it is well-ventilated.

Remove all sources of ignition.

Containment: For small spills, contain the liquid with an inert absorbent material such as

vermiculite, dry sand, or earth. Do not use combustible materials like paper towels.

Cleanup:

Wearing appropriate PPE, carefully scoop the absorbed material into a designated,

labeled, and sealed container for hazardous waste.

Clean the spill area with a detergent and water, and collect the cleaning materials for

disposal as hazardous waste.

Large Spills: For large spills, evacuate the area and contact your institution's Environmental

Health and Safety (EHS) department immediately.

Waste Disposal:

All waste containing 4-Propylcyclohexanone, including empty containers, contaminated

absorbents, and disposable PPE, must be disposed of as hazardous chemical waste.

Collect waste in a clearly labeled, sealed, and chemically compatible container.

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's EHS department for specific disposal procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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